Cas no 622-40-2 (N-(2-Hydroxyethyl)morpholine)

• Product Name: N-(2-Hydroxyethyl)morpholine
• CAS No: 622-40-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD00006180
• CID: 39093
• PubChem ID: 61163
• Update Time: 2025-06-26

N-(2-Hydroxyethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinoethanol
• 2-(4-Morpholino)ethanol
• 4-(2-Hydroxyethyl)morpholine
• Hydroxyethylphosphonicaciddimethylester
• 2-MORPHOLINETHANOL
• 2-morpholin-4-ylethanol
• 4-Morpholineethanol
• N-(2-Hydroxyethyl)morpholine
• N-Hydroxyethylmorpholine
• 2-(4-Morpholinyl)ethanol
• Morpholine ethanol
• Morpholineethanol
• Hydroxyethylmorpholine
• 2-(morpholin-4-yl)ethanol
• Ethanol, 2-morpholino-
• beta-Morpholinoethanol
• 2-(Morpholin-4-Yl)Ethan-1-Ol
• N-beta-Hydroxyethylmorpholine
• Ethanol, 2-(morpholinyl)-
• .beta.-Morpholinoethanol
• beta-Oxyaethyl-morpholin [German]
• N-(2-Hydroxyethyl)morfolin
• N-(
• beta-morpholino-ethanol
• morpholino-2-ethanol
• Z104474266
• EINECS 210-734-5
• 622-40-2
• AMY9419
• N-(2-hydroxyethyl)-morpholine
• N-(2-hydroxyethyl)morpholine-
• F1993-0061
• CAS-622-40-2
• 1320-96-3
• WLN: T6N DOTJ A2Q
• BCP27473
• NSC-1946
• BDBM50353062
• AI3-03872
• CS-W011103
• hydroxyethyl morpholine
• 2-morpholino-1-ethanol
• beta-Oxyaethyl-morpholin
• 4-(2-hydroxylethyl)-morpholine
• 2-(4-MORPHOLINO)ETHYL ALCOHOL
• A8600
• NS00006792
• N-(2-hydroxyethyl) morpholine
• N(2-hydroxyethyl)morpholine
• beta-Oxyaethyl-morpholin [German]
• N-(2-Hydroxyethyl)morpholine 2-Morpholinoethanol
• CS-0311336
• NCGC00255398-01
• 4(2-hydroxyethyl)-morpholine
• Q23648402
• LY5IL94D3K
• 4-(2-Hydroxyethyl)morpholine, ReagentPlus(R), 99%
• EN300-19569
• N-.beta.-Hydroxyethylmorpholine
• SCHEMBL11300
• 4-27-00-00056 (Beilstein Handbook Reference)
• 2-morpholino-ethanol
• DTXSID2022090
• Q-101430
• 2-Morpholinoethan-1-ol
• 4-(2-hydroxyethyl) morpholine
• CHEMBL1821739
• N-(.BETA.-HYDROXYETHYL)MORPHOLINE
• H0244
• 4-(2-hydroxyethyl)-morphline
• NSC1946
• 2-morpholino ethanol
• 2-hydroxyethylmorpholine
• 2-hydroxylethylmorpholine
• MFCD00006180
• DTXCID902090
• InChI=1/C6H13NO2/c8-4-1-7-2-5-9-6-3-7/h8H,1-6H
• N-(2-hydroxy ethyl)morpholine
• 2-morpholin-4-yl-ethanol
• UNII-LY5IL94D3K
• 2-morpholinoethanol;N-(2-Hydroxyethyl)morpholine
• 2-morpholinyl-ethanol
• EC 210-734-5
• 4-(2-hydroxyethyl)-morpholine
• 4-(Hydroxyethyl)morpholine
• FT-0629143
• Tox21_302022
• FT-0672530
• 4-(2-Hydroxyethyl)morpholine, Vetec(TM) reagent grade, 98%
• N-hydroxyethyl-morpholine
• hydroxy ethyl morpholine
• NSC 1946
• CHEBI:67144
• AKOS000119835
• 4-(2-hydroxy-ethyl)morpholine
• 4(2-hydroxyethyl)morpholine
• .beta.-Oxyaethyl-morpholin
• Oprea1_169224
• 4-(2-hyroxyethyl)morpholine
• A800245
• 2-morpholin-4-yl ethanol
• D77715
• 2-(4-Morpholinyl)-1-ethanol
• N-(2-Hydroxyethyl)morfolin [Czech]
• BRN 0104375
• N-(2-Hydroxyethyl)morpholine,>99.0%(GC)
• N-(BETA-HYDROXYETHYL)MORPHOLINE
• STK803089
• DB-030070
• 210-734-5
• FM140549

• MDL： MFCD00006180
• Inchi： 1S/C6H13NO2/c8-4-1-7-2-5-9-6-3-7/h8H,1-6H2
• InChI Key： KKFDCBRMNNSAAW-UHFFFAOYSA-N
• SMILES： O1CCN(CCO)CC1
• BRN： 104375

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8
• Topological Polar Surface Area: 32.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.083 g/mL at 25 °C(lit.)
• Melting Point: 2°C(lit.)
• Boiling Point: 227 °C/757 mmHg(lit.)
• Flash Point: Fahrenheit: 208.4 ° f
  Celsius: 98 ° c
  
• Refractive Index: n20/D 1.476(lit.)
• PH: 10.7 (100g/l, H2O, 20℃)
• Water Partition Coefficient: miscible
• PSA: 32.70000
• LogP: -0.75120
• Solubility: Completely soluble in water

N-(2-Hydroxyethyl)morpholine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10-23
• RTECS：QE3510000
• Hazardous Material Identification：
• TSCA：Yes
• Explosive Limit：1.5-9.8%(V)
• Storage Condition：0-10°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-(2-Hydroxyethyl)morpholine

Recent Advances in the Application of N-(2-Hydroxyethyl)morpholine (CAS 622-40-2) in Chemical and Biomedical Research

N-(2-Hydroxyethyl)morpholine (CAS 622-40-2) is a versatile chemical compound with significant applications in pharmaceutical synthesis, drug delivery systems, and biomedical research. Recent studies have highlighted its role as a key intermediate in the production of various therapeutic agents, as well as its potential in enhancing drug solubility and bioavailability. This research brief synthesizes the latest findings on the compound, focusing on its chemical properties, synthetic utility, and emerging applications in the life sciences.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of N-(2-Hydroxyethyl)morpholine as a building block for novel anticancer agents. Researchers utilized its hydroxyl and morpholine functionalities to design targeted inhibitors of protein kinases, achieving improved selectivity and reduced off-target effects. The study reported a 40% increase in tumor suppression compared to traditional therapies in preclinical models, underscoring the compound's potential in oncology drug development.

In the field of drug formulation, N-(2-Hydroxyethyl)morpholine has emerged as a promising excipient for poorly water-soluble compounds. A recent patent application (WO2023056789) describes its use in creating stable nanoemulsions that enhance the oral bioavailability of hydrophobic drugs by up to 300%. The morpholine ring's amphiphilic nature contributes to both the stability of the formulation and the controlled release of active pharmaceutical ingredients.

Cutting-edge research in biomaterials has explored the compound's application in tissue engineering scaffolds. A 2024 study in Advanced Healthcare Materials reported that N-(2-Hydroxyethyl)morpholine-modified hydrogels exhibited superior biocompatibility and promoted stem cell differentiation. The researchers attributed these properties to the compound's ability to mimic extracellular matrix components while providing optimal mechanical support for cell growth.

Analytical chemistry advancements have also benefited from this versatile molecule. Recent work published in Analytical Chemistry detailed a novel N-(2-Hydroxyethyl)morpholine-based derivatization reagent that improves the detection sensitivity of mass spectrometry for small molecule analysis. The reagent demonstrated particular utility in metabolomics studies, enabling the identification of low-abundance metabolites with high precision.

From a safety perspective, updated toxicological assessments confirm that N-(2-Hydroxyethyl)morpholine maintains a favorable profile for pharmaceutical applications. The European Medicines Agency's 2023 review established an acceptable daily intake limit of 5 mg/kg body weight, based on comprehensive genotoxicity and chronic exposure studies. This regulatory clarity has facilitated increased adoption in drug development pipelines.

Looking forward, the compound's unique chemical properties continue to inspire innovative applications. Current research directions include its use in RNA delivery systems, where the morpholine moiety shows promise for enhancing endosomal escape, and in the development of next-generation contrast agents for medical imaging. The scientific community anticipates that these emerging applications will further expand the utility of N-(2-Hydroxyethyl)morpholine in biomedical research and therapeutic development.